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molecular formula C16H25NO B8511595 4-Undecanoylpyridine

4-Undecanoylpyridine

Cat. No. B8511595
M. Wt: 247.38 g/mol
InChI Key: RVMGBBJVLDBWBN-UHFFFAOYSA-N
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Patent
US05219847

Procedure details

A mixture of 8.50 g (34 mmol) of 4-n-undecanoylpyridine, 5.55 g (0.11 mol) of hydrazine.monohydrate, 4.41 g (74 mmol) of potassium hydroxide, and 30 ml of triethylene glycol was heated at 110° to 125° C. for one hour, and further, at 180° to 185° C. for 4 hours. After cooling, 50 ml of water was added, and the mixture was extracted with diethyl ether, washed with water and then dried over anhydrous potassium carbonate. After concentration under a reduced pressure, the residue was purified by distillation under a reduced pressure to give 6.40 g of the desired product (yield 79.8%).
Name
4-n-undecanoylpyridine
Quantity
8.5 g
Type
reactant
Reaction Step One
Name
hydrazine
Quantity
5.55 g
Type
reactant
Reaction Step One
[Compound]
Name
monohydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
potassium hydroxide
Quantity
4.41 g
Type
reactant
Reaction Step Two
Name
triethylene glycol
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
desired product
Yield
79.8%

Identifiers

REACTION_CXSMILES
[C:1]([C:13]1[CH:18]=[CH:17][N:16]=[CH:15][CH:14]=1)(=O)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH3:11].NN.[OH-].[K+].C(O)COCCOCCO>O>[CH2:1]([C:13]1[CH:14]=[CH:15][N:16]=[CH:17][CH:18]=1)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH3:11] |f:2.3|

Inputs

Step One
Name
4-n-undecanoylpyridine
Quantity
8.5 g
Type
reactant
Smiles
C(CCCCCCCCCC)(=O)C1=CC=NC=C1
Name
hydrazine
Quantity
5.55 g
Type
reactant
Smiles
NN
Step Two
[Compound]
Name
monohydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
potassium hydroxide
Quantity
4.41 g
Type
reactant
Smiles
[OH-].[K+]
Name
triethylene glycol
Quantity
30 mL
Type
reactant
Smiles
C(COCCOCCO)O
Step Three
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with diethyl ether
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous potassium carbonate
CONCENTRATION
Type
CONCENTRATION
Details
After concentration under a reduced pressure
DISTILLATION
Type
DISTILLATION
Details
the residue was purified by distillation under a reduced pressure

Outcomes

Product
Details
Reaction Time
 4 h
Name
desired product
Type
product
Smiles
C(CCCCCCCCCC)C1=CC=NC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 6.4 g
YIELD: PERCENTYIELD 79.8%
YIELD: CALCULATEDPERCENTYIELD 80.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.